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Compound of Interest

Compound Name: Strontium malonate

Cat. No.: B3062150 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. Specific safety data for strontium malonate is limited.

The information provided herein is a synthesis of available data for related compounds,

including various strontium salts and malonates. Strontium malonate should be handled with

a high degree of caution, assuming it may be hazardous until more specific toxicological data

becomes available. Always consult with a qualified safety professional before handling this or

any other chemical.

Introduction
Strontium malonate (CAS No. 63524-05-0) is a chemical compound with the molecular

formula C₃H₂O₄Sr.[1] It is of interest to the research community, particularly in the context of its

potential as a calcium-sensing receptor agonist for applications such as the treatment of

postmenopausal osteoporosis.[1] Given its use in research and development, a thorough

understanding of its health and safety profile is crucial for ensuring the well-being of laboratory

personnel. This guide provides a comprehensive overview of the available health and safety

information for strontium malonate, drawing from data on related strontium and malonate

compounds where specific data is absent.
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Understanding the physical and chemical properties of a substance is the first step in safe

handling. The available data for strontium malonate is summarized below.

Property Value Reference

CAS Number 63524-05-0 [1]

Molecular Formula C₃H₂O₄Sr [1]

Molecular Weight 189.66 g/mol [1]

Appearance Solid powder [1]

Purity >98% (typical) [1]

Solubility Soluble in DMSO [1]

Storage Conditions

Short term (days to weeks): 0 -

4 °C, dry and dark. Long term

(months to years): -20 °C.

[1]

Stability

Stable for several weeks

during ordinary shipping at

ambient temperature.

[1]

Hazard Identification and Toxicological Information
No specific toxicological studies for strontium malonate were found in the public domain.

Therefore, a conservative approach to hazard assessment is necessary, considering the

potential toxicities of its components: strontium and malonic acid.

Strontium and its Salts:

Stable strontium is generally considered to have low toxicity.[2]

High doses of strontium can interfere with calcium metabolism and bone mineralization,

particularly in young animals.[2][3]

Some strontium compounds, like strontium nitrate, can be oxidizing agents and may cause

skin and eye irritation.[4][5]
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Strontium metal reacts with water to produce flammable hydrogen gas.[6][7] While

strontium malonate is a salt, this highlights the reactivity of the elemental form.

Malonic Acid and Malonates:

Malonic acid and its salts can be irritating to the skin, eyes, and respiratory tract.

Safety data for sodium malonate indicates it is not classified as a hazardous substance or

mixture.

Overall Assessment for Strontium Malonate:

Acute Toxicity: Data not available. Assumed to be harmful if swallowed, in contact with skin,

or if inhaled, based on general principles for fine chemical powders.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Irritation: May cause serious eye irritation.

Respiratory or Skin Sensitization: Data not available.

Germ Cell Mutagenicity: Data not available.

Carcinogenicity: No components are listed as carcinogens by IARC, ACGIH, NTP, or OSHA

for related strontium compounds like strontium aluminate.

Reproductive Toxicity: Data not available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated Exposure): Prolonged exposure to high levels of

strontium may affect bone.[8]

Aspiration Hazard: Not applicable for a solid.

Experimental Protocols for Safety Assessment
(General)
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While no specific experimental safety protocols for strontium malonate were found, the

following are standard assays used to determine the toxicological profile of a new chemical

substance:

Acute Oral Toxicity (e.g., OECD Guideline 423): This study provides information on the short-

term toxic effects of a substance when administered orally. It helps in classifying the

substance by its acute toxicity and in determining the LD50 (median lethal dose).

Dermal Irritation/Corrosion (e.g., OECD Guideline 404): This test evaluates the potential of a

substance to cause irreversible or reversible inflammatory changes to the skin.

Eye Irritation/Corrosion (e.g., OECD Guideline 405): This assay assesses the potential of a

substance to produce irritation or damage to the eye.

Bacterial Reverse Mutation Test (Ames Test; e.g., OECD Guideline 471): This is a widely

used in vitro test to assess the mutagenic potential of a chemical.

Researchers planning to work extensively with strontium malonate should consider

commissioning such studies to establish a clear safety profile.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and risk.

5.1. Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling strontium malonate
powder.

Personal Protective Equipment (PPE) for Strontium Malonate

Work in a well-ventilated area
(e.g., chemical fume hood) Safety glasses with side-shields or goggles Compatible chemical-resistant gloves

(e.g., nitrile rubber) Laboratory coat NIOSH/MSHA approved respirator
(if dust is generated and ventilation is inadequate)

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment for handling strontium malonate.

5.2. Safe Handling Practices

Avoid contact with skin and eyes.[9]

Avoid formation of dust and aerosols.[10]

Provide appropriate exhaust ventilation at places where dust is formed.[10]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

5.3. Storage

Store in a tightly closed container in a dry and well-ventilated place.[9]

Follow recommended storage temperatures: 0 - 4 °C for short-term and -20 °C for long-term

storage.[1]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

6.1. First Aid Measures

The following flowchart details the general first aid procedures.
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Exposure Occurs

Type of Exposure?

Inhalation

 Inhalation 

Skin Contact

 Skin 

Eye Contact

 Eye 

Ingestion

 Ingestion 

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Rinse mouth with water.
Do NOT induce vomiting.

Seek medical attention.

Click to download full resolution via product page

Caption: General first aid procedures for exposure to strontium malonate.

6.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10][11][12]

Specific Hazards: May emit toxic fumes under fire conditions.[7]

Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[12]

6.3. Accidental Release Measures

The workflow for handling a spill is outlined below.
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Spill Occurs

Evacuate unnecessary personnel.

Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, goggles, lab coat).

Contain the spill.
Avoid dust generation.

Sweep up or vacuum the spill into a suitable, closed container for disposal.

Clean the spill area thoroughly.

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of strontium malonate.

Disposal Considerations
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Dispose of strontium malonate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Contact a licensed professional

waste disposal service to dispose of this material.

Conclusion
While strontium malonate holds promise in biomedical research, the lack of specific health

and safety data necessitates a cautious and proactive approach to its handling. Researchers,

scientists, and drug development professionals must adhere to strict safety protocols, utilize

appropriate personal protective equipment, and be prepared for emergency situations. It is

imperative to treat strontium malonate as a potentially hazardous substance until

comprehensive toxicological data becomes available. By following the general safety principles

outlined in this guide, the risks associated with handling this compound can be effectively

managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Strontium - NCBI Bookshelf
[ncbi.nlm.nih.gov]

3. Strontium overload and toxicity: impact on renal osteodystrophy - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. media.laballey.com [media.laballey.com]

5. store.silverlakemarine.com [store.silverlakemarine.com]

6. ICSC 1534 - STRONTIUM [inchem.org]

7. Strontium - ESPI Metals [espimetals.com]

8. nj.gov [nj.gov]

9. fishersci.co.uk [fishersci.co.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://www.benchchem.com/product/b3062150?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/12579
https://www.ncbi.nlm.nih.gov/books/NBK602021/
https://www.ncbi.nlm.nih.gov/books/NBK602021/
https://pubmed.ncbi.nlm.nih.gov/11904356/
https://pubmed.ncbi.nlm.nih.gov/11904356/
https://media.laballey.com/docbuilder/strontium-nitrate-granular-lab-grade-safety-data-sheet-6905021b5f8ea.pdf
https://store.silverlakemarine.com/_include/retrieve_file.php?type=msds&fileid=1392
https://www.inchem.org/documents/icsc/icsc/eics1534.htm
https://www.espimetals.com/index.php/msds/280-Strontium
https://nj.gov/health/eoh/rtkweb/documents/fs/1739.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11364597&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. file.medchemexpress.com [file.medchemexpress.com]

11. hamptonresearch.com [hamptonresearch.com]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Strontium Malonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3062150#health-and-safety-information-for-
strontium-malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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